5-[[4-[[4-[(3-Carboxy-4-chlorophenyl)amino]phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]amino]-2-chlorobenzoic acid

• CAS RN: 55811-23-9
• Molecular Formula: C33H22Cl2N2O4
• Molecular Weight: 581.4 g/mol
• IUPAC Name: 5-[4-[[4-(3-carboxy-4-chlorophenyl)iminocyclohexa-2,5-dien-1-ylidene]-phenylmethyl]anilino]-2-chlorobenzoic acid
• InChI: InChI=1S/C33H22Cl2N2O4/c34-29-16-14-25(18-27(29)32(38)39)36-23-10-6-21(7-11-23)31(20-4-2-1-3-5-20)22-8-12-24(13-9-22)37-26-15-17-30(35)28(19-26)33(40)41/h1-19,36H,(H,38,39)(H,40,41)
• InChI Key: JPOAXWSMFOLMQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C2C=CC(=NC3=CC(=C(C=C3)Cl)C(=O)O)C=C2)C4=CC=C(C=C4)NC5=CC(=C(C=C5)Cl)C(=O)O

Description

Chemical Reactions Analysis

NSC117907 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. The common reagents and conditions used in these reactions depend on the specific type of reaction being carried out. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. The major products formed from these reactions vary based on the specific reaction conditions and reagents used .

Scientific Research Applications

NSC117907 has been explored for its potential applications in scientific research, particularly in the fields of chemistry, biology, and medicine. In chemistry, it has been used to study various chemical reactions and mechanisms. In biology, it has been investigated for its interactions with specific protein targets, although it is not suitable as a chemical probe . In medicine, NSC117907 has been studied for its potential therapeutic effects, although detailed information on its clinical applications is limited .

Comparison with Similar Compounds

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